Cas no 38030-51-2 (2-chloro-N-methylpyridine-3-sulfonamide)

2-Chloro-N-methylpyridine-3-sulfonamide is a sulfonamide derivative featuring a chloro-substituted pyridine core, offering versatile reactivity for synthetic applications. Its structure combines a sulfonamide group with a methyl substituent, enhancing stability while maintaining functional flexibility. The chloro group at the 2-position provides a handle for further derivatization, making it valuable in pharmaceutical and agrochemical intermediates. The compound exhibits moderate solubility in organic solvents, facilitating its use in cross-coupling and nucleophilic substitution reactions. Its well-defined molecular architecture ensures consistent performance in heterocyclic synthesis, particularly in constructing complex scaffolds. Suitable for research and industrial applications, it serves as a key building block in medicinal chemistry and material science.

2-chloro-N-methylpyridine-3-sulfonamide structure

38030-51-2 structure

Product Name:2-chloro-N-methylpyridine-3-sulfonamide

CAS No:38030-51-2

MF:C₆H₇ClN₂O₂S

MW:206.649978876114

MDL:MFCD01860228

CID:1487441

PubChem ID:3294054

Update Time:2025-10-16

2-chloro-N-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinesulfonamide, 2-chloro-N-methyl-
- 2-Chloro-N-methylpyridine-3-sulfonamide
- A1-18357
- 38030-51-2
- DB-330262
- BS-3275
- 2-chloro-N-methyl-3-pyridinesulfonamide
- TXPOXFGONQEPTH-UHFFFAOYSA-N
- EN300-1453294
- SCHEMBL2201120
- AKOS009492178
- MFCD01860228
- CS-0301788
- 2-chloro-N-methylpyridine-3-sulfonamide
- MDL： MFCD01860228
- Inchi： 1S/C6H7ClN2O2S/c1-8-12(10,11)5-3-2-4-9-6(5)7/h2-4,8H,1H3
- InChI Key： TXPOXFGONQEPTH-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CN=1)S(NC)(=O)=O

Computed Properties

Exact Mass: 205.99181
Monoisotopic Mass: 205.9916763g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 67.4Å²

Experimental Properties

PSA: 59.06

2-chloro-N-methylpyridine-3-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB508870-1 g	2-Chloro-N-methylpyridine-3-sulfonamide; >90%	38030-51-2		1g	€452.00	2023-06-14
Chemenu	CM312907-5g	2-Chloro-N-methylpyridine-3-sulfonamide	38030-51-2	95%	5g	$622	2022-06-11
Chemenu	CM312907-10g	2-Chloro-N-methylpyridine-3-sulfonamide	38030-51-2	95%	10g	$888	2022-06-11
Matrix Scientific	116235-500mg	2-Chloro-N-methylpyridine-3-sulfonamide, >97%	38030-51-2	>97%	500mg	$451.00	2023-09-08
Matrix Scientific	116235-1g	2-Chloro-N-methylpyridine-3-sulfonamide, >97%	38030-51-2	>97%	1g	$676.00	2023-09-08
Alichem	A029187769-5g	2-Chloro-N-methylpyridine-3-sulfonamide	38030-51-2	95%	5g	$731.50	2023-09-02
Alichem	A029187769-10g	2-Chloro-N-methylpyridine-3-sulfonamide	38030-51-2	95%	10g	$978.50	2023-09-02
Chemenu	CM312907-5g	2-Chloro-N-methylpyridine-3-sulfonamide	38030-51-2	95%	5g	$622	2021-08-18
Chemenu	CM312907-10g	2-Chloro-N-methylpyridine-3-sulfonamide	38030-51-2	95%	10g	$888	2021-08-18
abcr	AB508870-1g	2-Chloro-N-methylpyridine-3-sulfonamide, >90%; .	38030-51-2		1g	€452.00	2025-03-19

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3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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